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PIK-75 Solution Stability & Storage

A Certificate of Analysis for PIK-75 Hydrochloride provides the following stability advice for solutions

[1]:

Condition Recommended Storage Duration

-80°C 6 months

-20°C 1 month

The certificate recommends that once prepared, stock solutions should be stored in aliquots in tightly sealed

vials to enhance stability and used within one month. It also advises avoiding repeated freeze-thaw cycles

[1].

Common Issues & Troubleshooting

Here are solutions to common problems researchers may encounter:
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Issue Possible Cause Recommended Solution

Rapid Loss of
Potency

Solution degradation at higher
temperatures; repeated freeze-

thaw cycles.

Adhere strictly to storage temperature and duration
limits; aliquot stock solutions [1].

Poor Aqueous
Solubility

Inherent physicochemical

properties of PIK-75 [2].

Use recommended solvents like DMSO for stock

solutions [1] [3]. For in vivo studies, consider
advanced formulations like nanosuspensions [2].

Handling
Difficulties

Need for low-temperature
storage and limited solution

shelf-life.

Plan experiments and prepare aliquots
accordingly; label vials with preparation and

expiration dates.

Advanced Formulation Strategies

To overcome challenges with poor aqueous solubility and potential off-target toxicity, research into advanced

drug delivery systems is ongoing:

Nanosuspensions: Development of PIK-75 nanosuspensions, including folate receptor-targeted
versions, has shown improved saturation solubility and enhanced cytotoxic effects in in vitro studies

using SKOV-3 ovarian cancer cells [2].
Lipid Nanoparticles: Recent studies have successfully encapsulated PIK-75 into organic core high-

density lipoprotein-like nanoparticles (oc-HDL NPs). This formulation improves targeted delivery to
cancer cells and has demonstrated potent induction of cell death in both in vitro and in vivo models

[4].

Experimental Workflow for Solution Handling

Below is a workflow summarizing the key steps for properly handling PIK-75 solutions in your

experiments:
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Prepare Stock Solution in DMSO

Immediately Aliquot into
Tightly Sealed Vials

Store Aliquots at -80°C (6 months)
or -20°C (1 month)

Use a Fresh Aliquot for Experiments
Avoid Repeated Freeze-Thaw Cycles

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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